N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-methoxy-2-naphthamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-methoxynaphthalene-2-carboxamide
• InChI: InChI=1S/C25H17ClN2O3/c1-30-23-13-16-7-3-2-6-15(16)12-19(23)24(29)27-17-10-11-20(26)18(14-17)25-28-21-8-4-5-9-22(21)31-25/h2-14H,1H3,(H,27,29)
• InChI Key: PFPSZTQEMIPHLM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)NC3=CC(=C(C=C3)Cl)C4=NC5=CC=CC=C5O4
• Molecular Formula: C25H17ClN2O3
• Molecular Weight: 428.9 g/mol

Description

N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-methoxy-2-naphthamide, also known as BNC-1, is a small molecule that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BNC-1 is a selective and potent inhibitor of the TRPA1 ion channel, which is involved in the perception of pain and inflammation.

Scientific Research Applications

N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-methoxy-2-naphthamide has been extensively studied for its potential therapeutic applications in the treatment of pain and inflammation. The TRPA1 ion channel, which is inhibited by N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-methoxy-2-naphthamide, is involved in the perception of pain and inflammation. N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-methoxy-2-naphthamide has been shown to be effective in reducing pain and inflammation in animal models of various diseases, including arthritis, neuropathic pain, and inflammatory bowel disease.

Mechanism of Action

N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-methoxy-2-naphthamide selectively inhibits the TRPA1 ion channel, which is expressed in sensory neurons and is involved in the perception of pain and inflammation. TRPA1 is activated by various stimuli, including cold, heat, and chemical irritants. N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-methoxy-2-naphthamide binds to a specific site on the TRPA1 channel, preventing its activation and reducing the perception of pain and inflammation.
Biochemical and Physiological Effects:
N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-methoxy-2-naphthamide has been shown to have potent analgesic and anti-inflammatory effects in animal models of various diseases. N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-methoxy-2-naphthamide reduces the perception of pain and inflammation by inhibiting the TRPA1 ion channel. N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-methoxy-2-naphthamide has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-methoxy-2-naphthamide has several advantages for lab experiments, including its high potency and selectivity for the TRPA1 ion channel, making it a useful tool for studying the role of TRPA1 in pain and inflammation. N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-methoxy-2-naphthamide has also been shown to be effective in reducing pain and inflammation in animal models of various diseases, making it a promising therapeutic candidate. However, N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-methoxy-2-naphthamide has some limitations, including its potential toxicity and off-target effects, which need to be carefully evaluated in future studies.

Future Directions

There are several future directions for the study of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-methoxy-2-naphthamide, including the evaluation of its safety and efficacy in clinical trials, the development of more potent and selective TRPA1 inhibitors, and the investigation of its potential therapeutic applications in other diseases, such as cancer and cardiovascular disease. Additionally, the role of TRPA1 in pain and inflammation needs to be further elucidated, and the development of new tools for studying TRPA1 function, such as genetically encoded sensors, may provide new insights into the mechanisms of pain and inflammation.